Cas no 916806-97-8 (4-cyclohexyl-3-(trifluoromethyl)benzoic acid)

• Product Name: 4-cyclohexyl-3-(trifluoromethyl)benzoic acid
• CAS No: 916806-97-8
• MF: C₁₄H₁₅F₃O₂
• MW: 272.262914896011
• MDL: MFCD29072797
• CID: 2179665
• PubChem ID: 57430033
• Update Time: 2024-10-26

4-cyclohexyl-3-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyclohexyl-3-trifluoromethylbenzoic acid
• 4-Cyclohexyl-3-(trifluoromethyl)benzoic acid (ACI)
• 4-cyclohexyl-3-(trifluoromethyl)benzoic acid
• SCHEMBL402837
• MFCD29072797
• Benzoic acid, 4-cyclohexyl-3-(trifluoromethyl)-
• SB18106
• BCP25221
• SY244535
• 4-Cyclohexyl-3-(trifluoromethyl)benzoicAcid
• 4-cyclohexyl-3-trifluoromethyl-benzoic acid
• AKOS030629889
• CS-W000767
• DB-241931
• 4-(cyclohexyl)-3-(trifluoromethyl)benzoic acid
• 916806-97-8
• AS-48619
• F51955
• 6L5TDT9SFB

• MDL： MFCD29072797
• Inchi： 1S/C14H15F3O2/c15-14(16,17)12-8-10(13(18)19)6-7-11(12)9-4-2-1-3-5-9/h6-9H,1-5H2,(H,18,19)
• InChI Key： XIWQGDFYIINJLV-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C(F)(F)F)C(C2CCCCC2)=CC=1)O

Computed Properties

• Exact Mass: 272.10241420g/mol
• Monoisotopic Mass: 272.10241420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 37.3Ų